2-Methoxy-6-(methylthio)naphthalene

• Molecular Formula: C12H12OS
• Molecular Weight: 204.29 g/mol
• IUPAC Name: 2-methoxy-6-methylsulfanylnaphthalene
• InChI: InChI=1S/C12H12OS/c1-13-11-5-3-10-8-12(14-2)6-4-9(10)7-11/h3-8H,1-2H3
• InChI Key: LHYZRDBKJZTPQJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C=C(C=C2)SC

Description

2-Methoxy-6-(methylthio)naphthalene is a naphthalene derivative featuring methoxy (-OCH₃) and methylthio (-SCH₃) substituents at the 2- and 6-positions, respectively. This compound is of interest in synthetic organic chemistry due to the electronic and steric effects imparted by these functional groups. The methoxy group is electron-donating, while the methylthio group is a moderate electron-withdrawing moiety, creating a polarized aromatic system that influences reactivity in cross-coupling, oxidation, and nucleophilic substitution reactions .

Comparison with Similar Compounds

2-Methoxy-6-vinylnaphthalene (C₁₃H₁₂O)

• Molecular Weight : 184.24 g/mol .
• Key Differences : The vinyl group at the 6-position introduces π-bond reactivity, enabling participation in cycloaddition or polymerization reactions, unlike the methylthio group’s sulfur-based chemistry.
• Applications: Used as a monomer in polymer synthesis or as a precursor for styryl derivatives via Suzuki-Miyaura coupling .

(E)-2-Methoxy-6-(4-methylstyryl)naphthalene (3z)

• Synthesis : Prepared via nickel-catalyzed cross-coupling of 2-methoxy-6-(2-methoxyvinyl)naphthalene with a boronate ester, yielding a single (E)-diastereomer .

2-Methoxy-6-(4-methylphenyl)naphthalene (C₁₈H₁₆O)

• Molecular Weight : 248.32 g/mol .
• Key Differences : The 4-methylphenyl substituent increases steric bulk and hydrophobicity compared to the smaller methylthio group, affecting solubility and crystallinity.

Sulfur-Containing Analogues

2-Methoxy-6-(methylsulfanyl)benzaldehyde (C₉H₁₀O₂S)

• Molecular Weight : 182.24 g/mol .
• Key Differences : The benzaldehyde backbone and sulfanyl group enable aldehyde-specific reactions (e.g., condensations), diverging from naphthalene-based systems.

2-(1-Hydroxyethyl)-6-methoxynaphthalene

• Applications : Investigated as a pharmaceutical intermediate, highlighting the role of hydroxyl groups in metabolic pathways compared to methylthio groups .

Pharmaceutical Derivatives

2-Acetyl-6-methoxynaphthalene (C₁₃H₁₂O₂)

• Molecular Weight : 200.23 g/mol .
• Applications : A key intermediate in Naproxen synthesis. The acetyl group enhances electrophilicity for nucleophilic attacks, unlike the methylthio group’s propensity for oxidation to sulfoxides or sulfones .

6-Methoxy-2-naphthaleneacetic Acid

• Role : Direct precursor to Naproxen; the carboxylic acid group enables salt formation for improved bioavailability, a feature absent in methylthio derivatives .

Natural Product Analogues

2-Methoxy-6-(1-methoxy-2-propenyl)naphthalene

• Source : Isolated from Chromolaena odorata root essential oil (5.6% composition) .
• Key Differences : The propenyl group facilitates natural biosynthetic pathways (e.g., terpene coupling), contrasting with synthetic methylthio derivatives.

Data Tables

Table 1. Comparative Physical Properties

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Physical State
2-Methoxy-6-(methylthio)naphthalene	C₁₂H₁₂OS	204.29	-OCH₃, -SCH₃	Not reported
2-Methoxy-6-vinylnaphthalene	C₁₃H₁₂O	184.24	-OCH₃, -CH₂CH₂	Liquid/Oil*
2-Methoxy-6-(4-methylphenyl)naphthalene	C₁₈H₁₆O	248.32	-OCH₃, -C₆H₄CH₃	Solid
2-Acetyl-6-methoxynaphthalene	C₁₃H₁₂O₂	200.23	-OCH₃, -COCH₃	Solid

*Inferred from analogous compounds in .